Cas no 898428-39-2 (4-ethoxy-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-ethoxy-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 898428-39-2
• MF: C₂₀H₂₂N₂O₄S₂
• MW: 418.529682636261
• CID: 5482140
• Update Time: 2025-10-11

4-ethoxy-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-ethoxy-N-[6-(methylsulfonyl)-3-propyl-2(3H)-benzothiazolylidene]-
• 4-ethoxy-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C20H22N2O4S2/c1-4-12-22-17-11-10-16(28(3,24)25)13-18(17)27-20(22)21-19(23)14-6-8-15(9-7-14)26-5-2/h6-11,13H,4-5,12H2,1-3H3
• InChI Key： RQPOMADUQUCSEO-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCC)C2=CC=C(S(C)(=O)=O)C=C2S1)(=O)C1=CC=C(OCC)C=C1

Additional information on 4-ethoxy-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Professional Introduction to Compound with CAS No. 898428-39-2 and Product Name: 4-ethoxy-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Compound with the CAS number 898428-39-2 and the product name 4-ethoxy-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its benzothiazole and benzamide moieties, positions it as a promising candidate for further investigation in drug discovery and molecular pharmacology.

The benzothiazole core is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The presence of an ethoxy group at the 4-position of the benzothiazole ring enhances its solubility and bioavailability, making it more amenable to biological testing. Additionally, the 6-methanesulfonyl substituent at the 6-position introduces a polar moiety that can interact favorably with biological targets, potentially modulating enzyme activity or receptor binding.

The N-(2Z)-3-propyl group in the molecule contributes to its structural rigidity and stability, which are critical factors in drug design. This substitution pattern has been shown to influence the pharmacokinetic properties of similar compounds, including their metabolic stability and cellular penetration. The dihydro-1,3-benzothiazol-2-ylidene portion of the name indicates a fused heterocyclic system that is known to enhance binding affinity to biological targets. Such structural features are often exploited in the development of small-molecule inhibitors and activators.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound in question has shown promise in preclinical studies as a potential modulator of key biological pathways involved in these conditions. Specifically, its ability to interact with enzymes and receptors implicated in inflammation and cell proliferation makes it an attractive candidate for further development.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of next-generation therapeutics. The combination of structural features such as the benzothiazole core, methanesulfonyl group, and propyl side chain creates a unique pharmacophore that can be optimized through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) approaches. These methodologies leverage computational modeling and high-throughput screening to identify and refine molecules with enhanced biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with unprecedented accuracy. This has significantly accelerated the drug discovery process by allowing virtual screening of large compound libraries followed by experimental validation. The compound under discussion has been subjected to such computational studies, which have revealed potential binding sites on enzymes such as kinases and proteases that are relevant to various diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical testing and eventual clinical trials.

Evaluation of the compound's pharmacological profile has revealed several promising properties that make it suitable for therapeutic development. In vitro assays have demonstrated inhibitory activity against key enzymes involved in cancer progression, including tyrosine kinases and cyclin-dependent kinases (CDKs). Additionally, preliminary studies suggest that it may exhibit anti-inflammatory effects by modulating cytokine production pathways.

The potential therapeutic applications of this compound are broad-ranging. In oncology, it shows promise as an inhibitor of signaling pathways that drive tumor growth and metastasis. In inflammatory diseases such as rheumatoid arthritis, its ability to modulate cytokine release could provide relief from symptoms without systemic side effects. Furthermore, its interaction with central nervous system (CNS) receptors suggests potential utility in treating neurodegenerative disorders like Alzheimer's disease or Parkinson's disease.

As research progresses, additional derivatives of this compound will be synthesized and tested to optimize its pharmacological properties further. Key parameters such as potency, selectivity, solubility, and metabolic stability will be carefully evaluated during these optimization studies. Collaborative efforts between synthetic chemists, biochemists, pharmacologists, and clinicians will be essential to translate laboratory findings into viable therapeutic agents.

The regulatory landscape for new drug development continues to evolve with an emphasis on faster approval processes while maintaining rigorous safety standards. Regulatory agencies such as the U.S. Food & Drug Administration (FDA) have implemented programs like Fast Track Designation for compounds showing strong preclinical evidence of efficacy against unmet medical needs. The promising profile observed for this compound could position it for consideration under such expedited pathways if further clinical data support its therapeutic potential.

In conclusion,4-ethoxy-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 898428-39-2) represents a significant advancement in medicinal chemistry with substantial potential for therapeutic development across multiple disease areas including oncology,inflammatory diseases,and neurodegenerative disorders.* Its unique structural features,* demonstrated preclinical activity,*and compatibility with modern drug discovery methodologies make it*an exciting prospect*for future research.* As scientific understanding evolves,*this compound*will continue*to be*investigated*as part*of broader efforts*to develop innovative treatments*for pressing medical challenges.*